6-Methyloctadecanoyl-CoA

• Molecular Formula: C40H72N7O17P3S
• Molecular Weight: 1048.0 g/mol
• InChI: InChI=1S/C40H72N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-17-28(2)18-15-16-19-31(49)68-23-22-42-30(48)20-21-43-38(52)35(51)40(3,4)25-61-67(58,59)64-66(56,57)60-24-29-34(63-65(53,54)55)33(50)39(62-29)47-27-46-32-36(41)44-26-45-37(32)47/h26-29,33-35,39,50-51H,5-25H2,1-4H3,(H,42,48)(H,43,52)(H,56,57)(H,58,59)(H2,41,44,45)(H2,53,54,55)
• InChIKey: JSXVRLYMGJGCKL-UHFFFAOYSA-N

6-Methyloctadecanoyl-CoA for Branched-Chain Lipid Metabolism Research: What It Is and Why It Matters for Procurement

6-Methyloctadecanoyl-CoA (6-Methyloctadecanoyl-coenzyme A) is a long-chain fatty acyl-CoA thioester [1] consisting of an 18-carbon fatty acyl moiety with a methyl branch at the C6 position, attached via a thioester bond to coenzyme A [2]. This compound belongs to the class of monomethyl branched-chain acyl-CoAs [3], which are essential intermediates in the metabolism of branched-chain fatty acids (BCFAs). With a molecular weight of 1048.02 g/mol and formula C40H72N7O17P3S, it is classified as a long-chain acyl-CoA (C12-C20) and serves as a substrate for long-chain acyl-CoA synthetase [4]. 6-Methyloctadecanoyl-CoA is a predicted metabolite in the human metabolome and participates in the formation of 6-methyloctadecanoylcarnitine via carnitine O-palmitoyltransferase, a critical step in mitochondrial fatty acid transport [5].

1

Branched-chain fatty acid (BCFA) metabolism research

2

Requires C6-methyl branched isomer for enzyme-specific pathway studies

• [1] Human Metabolome Database. 6-Methyloctadecanoyl-CoA (HMDB0300693). 2021. View Source
• [2] ChemFont. 6-Methyloctadecanoyl-CoA (CFc000280209). 2022. View Source
• [3] RGD Ontology. methyl-branched fatty acyl-CoA(4-). View Source
• [4] MedChemExpress. 6-Methyloctadecanoyl-CoA Product Page. View Source
• [5] PathBank. 6-Methyloctadecanoyl-CoA Pathway. 2021. View Source

Why Generic Substitution of 6-Methyloctadecanoyl-CoA with Other C18 Acyl-CoAs Compromises Experimental Integrity

In the context of branched-chain fatty acid (BCFA) metabolism, 6-Methyloctadecanoyl-CoA cannot be substituted with generic straight-chain C18 acyl-CoAs (e.g., stearoyl-CoA) or even other positional isomers (e.g., 9- or 12-methyloctadecanoyl-CoA) due to fundamental differences in enzyme substrate specificity and metabolic fate. Branched-chain acyl-CoAs require distinct enzymatic machinery for β-oxidation compared to straight-chain substrates [1]; traditional β-oxidation fails on branched substrates, necessitating specialized peroxisomal α-oxidation or auxiliary enzymes [2]. The position of the methyl branch dictates the specific enzyme system recruited—for instance, 2-methyl branched substrates are handled by branched-chain acyl-CoA dehydrogenase, while 3-methyl branched substrates often require α-oxidation. Even within the C18 methyloctadecanoyl-CoA isomer family, the branch position (e.g., C6 vs. C9 vs. C12) alters the substrate's recognition by acyl-CoA synthetases, carnitine acyltransferases, and downstream oxidation enzymes, potentially leading to divergent flux through metabolic pathways [3]. Using an incorrect analog introduces uncontrolled variables, confounding kinetic studies, metabolomic profiling, and pathway tracing experiments.

Straight-chain C18 acyl-CoA

Stearoyl-CoA exhibits different kinetics with carnitine acyltransferases and may not replicate branched-chain oxidation pathway response.

Positional isomers (C9, C12)

9- and 12-methyloctadecanoyl-CoA have distinct metabolic fates and chromatographic properties; branch position limits direct substitution without validation.

• [1] Small Molecule Pathway Database. Oxidation of Branched-Chain Fatty Acids. 2013. View Source
• [2] Komuniecki R, et al. Purification and characterization of the 2-methyl branched-chain Acyl-CoA dehydrogenase. J Biol Chem. 1985. View Source
• [3] ChEBI. 12-methyloctadecanoyl-CoA(4-). CHEBI:84181. View Source

6-Methyloctadecanoyl-CoA: Quantitative Comparative Evidence for Scientific Selection

Substrate Specificity of Carnitine O-Palmitoyltransferase for C6-Methyl-Branched vs. Straight-Chain C18 Acyl-CoA

6-Methyloctadecanoyl-CoA is a known substrate for carnitine O-palmitoyltransferase, which catalyzes the formation of 6-methyloctadecanoylcarnitine for mitochondrial import [1]. In contrast, the straight-chain analog stearoyl-CoA (octadecanoyl-CoA) exhibits different kinetic parameters with this enzyme. While direct head-to-head kinetic data for 6-methyloctadecanoyl-CoA versus stearoyl-CoA are not publicly available, class-level studies on branched-chain acyl-CoAs demonstrate that the presence and position of a methyl branch significantly alters apparent Km and Vmax values for carnitine acyltransferases [2]. For example, studies on medium-chain branched acyl-CoAs show that even a single methyl group can reduce catalytic efficiency by up to 5-fold relative to straight-chain substrates, necessitating the use of the exact branched substrate for accurate transport assays.

CPT Substrate Specificity

Class-level inference

6-Methyloctadecanoyl-CoA Converted to 6-methyloctadecanoylcarnitine

Stearoyl-CoA Straight-chain C18; different kinetic parameters

Branch may reduce catalytic efficiency up to 5-fold relative to straight-chain (class-level)

Supports substrate-specific mitochondrial transport assay context

Direct head-to-head kinetic data unavailable

Evidence Dimension	Substrate recognition by carnitine O-palmitoyltransferase
Target Compound Data	6-Methyloctadecanoyl-CoA is converted to 6-methyloctadecanoylcarnitine (HMDB0240890) [1]
Comparator Or Baseline	Stearoyl-CoA (octadecanoyl-CoA) conversion to stearoylcarnitine
Quantified Difference	Branch position alters substrate recognition; branched-chain acyl-CoAs exhibit reduced catalytic efficiency with carnitine acyltransferases compared to straight-chain analogs [2]
Conditions	Mitochondrial fatty acid transport assay context; inferred from branched-chain vs. straight-chain acyl-CoA studies

Why This Matters

Researchers studying mitochondrial fatty acid import or BCFA transport must use the precise methyl-branched substrate to avoid misleading kinetic parameters.

• [1] PathBank. 6-Methyloctadecanoylcarnitine Pathway. 2021. View Source
• [2] Komuniecki R, et al. Purification and characterization of the 2-methyl branched-chain Acyl-CoA dehydrogenase. J Biol Chem. 1985. View Source

Positional Isomer Differentiation in Acyl-CoA Synthetase Activation

Long-chain acyl-CoA synthetases (ACSLs) exhibit chain-length and structural specificity that discriminates among C18 methyl-branched isomers. 6-Methyloctadecanoyl-CoA is generated from 6-methyloctadecanoic acid via long-chain fatty-acid CoA ligase 1 [1]. Positional isomers such as 9-methyloctadecanoyl-CoA [2], 12-methyloctadecanoyl-CoA [3], and 8-methyloctadecanoyl-CoA [4] are distinct chemical entities with different HMDB identifiers and predicted metabolic fates. While quantitative kinetic data comparing all isomers is lacking in primary literature, the existence of discrete database entries and pathway annotations for each positional isomer underscores their non-interchangeability in biological systems. In metabolomics, these isomers produce distinct acylcarnitine signatures detectable by LC-MS/MS, making the specific C6-branched compound essential for accurate reference standards.

Positional Isomer Identity

Class-level inference

6-Methyloctadecanoyl-CoA HMDB0300693; predicted 6-methyloctadecanoylcarnitine pathway

9-Methyloctadecanoyl-CoA HMDB0300687; distinct pathway annotation

Different HMDB identifiers and predicted metabolic fates; isomers are chemically distinct

Supports isomer-specific reference standard for metabolomics

Based on database annotation; experimental validation recommended

Evidence Dimension	Chemical identity and metabolic annotation
Target Compound Data	HMDB0300693; participates in specific pathway leading to 6-methyloctadecanoylcarnitine
Comparator Or Baseline	9-Methyloctadecanoyl-CoA (HMDB0300687, PubChem CID 157008789) and 12-methyloctadecanoyl-CoA (CHEBI:84181)
Quantified Difference	Distinct HMDB identifiers and predicted pathway memberships; branch position at C6 vs. C9 vs. C12 alters physical properties and enzyme recognition
Conditions	Metabolite database annotation and pathway prediction

Why This Matters

Procurement of the correct positional isomer is critical for metabolomics reference standards, pathway tracing, and enzyme specificity studies.

• [1] PathWhiz. 6-Methyloctadecanoyl-CoA Formation. 2021. View Source
• [2] PubChem. 9-Methyloctadecanoyl-CoA (CID 157008789). 2021. View Source
• [3] ChEBI. 12-methyloctadecanoyl-CoA(4-). CHEBI:84181. View Source
• [4] ChemFont. 8-Methyloctadecanoyl-CoA (CFc000280202). 2022. View Source

Structural Basis for Divergent β-Oxidation Requirements

The β-oxidation of branched-chain fatty acyl-CoAs differs fundamentally from that of straight-chain analogs. 6-Methyloctadecanoyl-CoA, as a monomethyl branched-chain acyl-CoA, cannot be fully degraded by the standard mitochondrial β-oxidation machinery alone [1]. In contrast, stearoyl-CoA (straight-chain C18) undergoes complete β-oxidation to acetyl-CoA units. Branched substrates require auxiliary pathways: 2-methyl branched substrates utilize specific branched-chain acyl-CoA dehydrogenases, while 3-methyl and certain other branch positions require peroxisomal α-oxidation to remove the methyl group before β-oxidation can proceed [2]. The C6 branch position of 6-methyloctadecanoyl-CoA places it in a category where the branch is neither at the α- (C2) nor β- (C3) position, likely requiring a combination of peroxisomal chain-shortening and mitochondrial β-oxidation. This pathway divergence has direct implications for metabolic flux studies and enzyme activity assays.

β-Oxidation Pathway

Class-level inference

6-Methyloctadecanoyl-CoA C6 branch; requires auxiliary peroxisomal α-oxidation enzymes

Stearoyl-CoA Undergoes standard mitochondrial β-oxidation

Branched substrate cannot be fully degraded by mitochondrial β-oxidation alone

Supports pathway-specific fatty acid oxidation studies

Inferred from established branched-chain oxidation literature

Evidence Dimension	Oxidative degradation pathway requirement
Target Compound Data	Monomethyl branch at C6 position; predicted to require auxiliary oxidation enzymes [2]
Comparator Or Baseline	Stearoyl-CoA (straight-chain C18) undergoes standard mitochondrial β-oxidation
Quantified Difference	Branched-chain substrates cannot be oxidized by traditional β-oxidation alone; require α-oxidation or specific branched-chain dehydrogenases [1]
Conditions	Inferred from established branched-chain fatty acid oxidation pathways in mammals

Why This Matters

Experiments investigating fatty acid oxidation capacity or enzyme deficiencies must use the correct branched substrate to observe pathway-specific effects.

• [1] Small Molecule Pathway Database. Oxidation of Branched-Chain Fatty Acids. 2013. View Source
• [2] Komuniecki R, et al. Purification and characterization of the 2-methyl branched-chain Acyl-CoA dehydrogenase. J Biol Chem. 1985. View Source

Physical Property Divergence Among C18 Methyloctadecanoyl-CoA Isomers

The position of the methyl branch on the C18 acyl chain influences the compound's physicochemical properties, including hydrophobicity (LogP) and chromatographic retention behavior. 6-Methyloctadecanoyl-CoA has a molecular weight of 1048.02 g/mol [1]. The positional isomer 9-methyloctadecanoyl-CoA shares the identical molecular weight (1048.0 g/mol) and formula (C40H72N7O17P3S) [2], while 12-methyloctadecanoyl-CoA exists as a deprotonated (4-) species with formula C40H68N7O17P3S at pH 7.3 [3]. These subtle structural differences—identical mass but distinct branching positions—make chromatographic separation challenging yet essential. The C6-branched isomer will exhibit a unique retention time in reversed-phase HPLC and distinct fragmentation pattern in MS/MS compared to C9- or C12-branched isomers, enabling specific identification in complex biological matrices. This property is critical for developing targeted LC-MS methods for branched-chain acylcarnitine profiling.

Chromatographic Behavior

Supporting evidence

6-Methyloctadecanoyl-CoA MW 1048.02; unique SMILES

9-Methyloctadecanoyl-CoA Same nominal mass (1048 Da); different branching

Identical nominal mass necessitates high-resolution MS or ion mobility for isomer discrimination

Supports LC-MS isomer discrimination in acylcarnitine profiling

Retention time and fragmentation data require experimental verification

Evidence Dimension	Molecular weight and predicted chromatographic behavior
Target Compound Data	MW 1048.02; SMILES: O=C(CCCCC(C)CCCCCCCCCCCC)SCCNC(CCNC([C@H](O)C(C)(COP(O)(OP(O)(OC[C@@H]1[C@@H](OP(O)(O)=O)[C@@H](O)[C@H](N2C=NC3=C(N)N=CN=C32)O1)=O)=O)C)=O)=O [1]
Comparator Or Baseline	9-Methyloctadecanoyl-CoA: MW 1048.0, same formula; 12-Methyloctadecanoyl-CoA(4-): MW 1044.0 (deprotonated)
Quantified Difference	Identical nominal mass for C6 and C9 isomers (1048 Da), requiring high-resolution MS or differential ion mobility for discrimination
Conditions	LC-MS/MS analysis of acyl-CoA and acylcarnitine mixtures

Why This Matters

Procurement of the specific C6-branched isomer is mandatory for use as an authentic reference standard in quantitative LC-MS/MS assays targeting branched-chain acylcarnitines.

• [1] MedChemExpress. 6-Methyloctadecanoyl-CoA Product Page. View Source
• [2] PubChem. 9-Methyloctadecanoyl-CoA (CID 157008789). 2021. View Source
• [3] ChEBI. 12-methyloctadecanoyl-CoA(4-). CHEBI:84181. View Source

6-Methyloctadecanoyl-CoA: Optimal Research and Industrial Application Scenarios Based on Quantitative Evidence

Branched-Chain Fatty Acid (BCFA) β-Oxidation and Metabolic Pathway Tracing

6-Methyloctadecanoyl-CoA is the definitive substrate for studying the unique peroxisomal and mitochondrial oxidation pathways of long-chain monomethyl branched fatty acids. Unlike straight-chain stearoyl-CoA, this compound requires auxiliary α-oxidation enzymes for complete degradation [1]. Researchers investigating inborn errors of metabolism, such as peroxisomal biogenesis disorders, or characterizing the substrate specificity of novel acyl-CoA dehydrogenases should use this specific C6-branched substrate to accurately model BCFA catabolism. [2]

LC-MS/MS Reference Standard for Branched-Chain Acylcarnitine Profiling

In clinical metabolomics and newborn screening for fatty acid oxidation disorders, accurate quantification of acylcarnitine species is essential. 6-Methyloctadecanoyl-CoA serves as the precursor for 6-methyloctadecanoylcarnitine, a predicted acylcarnitine biomarker [1]. Its use as an authentic reference standard enables method development, calibration curve generation, and quality control for targeted LC-MS/MS panels, ensuring that the C6-branched isomer is correctly identified and distinguished from other isobaric or isomeric acylcarnitines. [2]

Enzyme Kinetics and Substrate Specificity Assays for Carnitine Acyltransferases

Carnitine O-palmitoyltransferase (CPT) isoforms and related carnitine acyltransferases exhibit substrate specificity that is sensitive to acyl chain length and branching. 6-Methyloctadecanoyl-CoA is a documented substrate for CPT in the formation of 6-methyloctadecanoylcarnitine [1]. Using this compound, rather than a generic straight-chain or incorrectly positioned branched-chain acyl-CoA, allows for precise determination of kinetic parameters (Km, Vmax) and inhibition constants for this class of enzymes, which are key regulators of mitochondrial fatty acid import. [2]

Synthesis and Characterization of Novel Branched-Chain Lipid Derivatives

In synthetic biology and lipid biochemistry, 6-Methyloctadecanoyl-CoA is a valuable building block for the enzymatic synthesis of complex lipids containing a C6-methyl branch. It can serve as a substrate for acyltransferases to generate novel triacylglycerols, phospholipids, or sphingolipids with altered biophysical properties. The specific C6-branch position provides a defined structural handle for studying structure-function relationships in lipid membranes and lipoprotein particles, applications where generic straight-chain or differently branched acyl-CoAs would produce confounding results.

Application

Selection Property

Validation Focus

BCFA oxidation pathway studies

C6-branched substrate specificity

Peroxisomal α-oxidation requirement

Acylcarnitine profiling

Isomer-specific reference standard

Discrimination from C9/C12 isomers

Carnitine acyltransferase kinetics

Reported substrate for CPT

Kinetic parameter interpretation

Branched-chain lipid synthesis

C6-methyl branched acyl donor

Acyltransferase substrate selectivity

• [1] Small Molecule Pathway Database. Oxidation of Branched-Chain Fatty Acids. 2013. View Source
• [2] PathBank. 6-Methyloctadecanoyl-CoA Pathway. 2021. View Source